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Compound of Interest

Compound Name:
6-Methylbenzo[b]thiophene-2-

carboxylic acid

Cat. No.: B074233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 6-Methylbenzo[b]thiophene-2-
carboxylic acid, a heterocyclic compound of interest in medicinal chemistry. It details its

physicochemical properties, potential therapeutic applications, and relevant experimental

protocols.

Core Compound Properties
6-Methylbenzo[b]thiophene-2-carboxylic acid is a derivative of benzo[b]thiophene, a bicyclic

aromatic compound containing a fused benzene and thiophene ring. The presence of the

methyl and carboxylic acid groups at positions 6 and 2, respectively, influences its chemical

reactivity and biological activity.
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Property Value Reference

Molecular Formula C₁₀H₈O₂S [1][2]

Molecular Weight 192.23 g/mol [1]

CAS Number 1467-86-3 [1][2]

IUPAC Name
6-methyl-1-benzothiophene-2-

carboxylic acid
[2]

Biological Significance and Therapeutic Potential
While direct biological activities of 6-Methylbenzo[b]thiophene-2-carboxylic acid are not

extensively documented in the provided search results, its derivatives have shown significant

pharmacological effects. Notably, amide derivatives of this compound have been identified as

potent antagonists of the neurokinin-2 (NK₂) receptor.[3][4]

Neurokinin-2 (NK₂) Receptor Antagonism

The NK₂ receptor is a G-protein coupled receptor (GPCR) that is preferentially activated by the

tachykinin peptide, neurokinin A (NKA). Activation of the NK₂ receptor, primarily found in

smooth muscle tissues of the respiratory and gastrointestinal tracts, leads to a signaling

cascade resulting in muscle contraction.

Antagonists of the NK₂ receptor can block these effects and are of therapeutic interest for

conditions characterized by smooth muscle hyperreactivity, such as asthma and irritable bowel

syndrome. The logical relationship for the therapeutic action of an NK₂ receptor antagonist is

outlined below.
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Step 1: Ester Formation

Step 2: Hydrolysis

2-fluoro-4-methylbenzaldehyde
+ Ethyl thioglycolate

Reaction in DMF
with K₂CO₃ at 60°C

Work-up & Purification
(Extraction, Recrystallization)

Ethyl 6-methylbenzo[b]thiophene-2-carboxylate

Dissolve Ester in Ethanol

Intermediate
Product

Add 3N NaOH
Stir Overnight

Acidification with HCl
& Precipitation

6-Methylbenzo[b]thiophene-
2-carboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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